molecular formula C14H23NO2S B261625 N-(sec-butyl)-5-isopropyl-2-methylbenzenesulfonamide

N-(sec-butyl)-5-isopropyl-2-methylbenzenesulfonamide

Cat. No. B261625
M. Wt: 269.4 g/mol
InChI Key: VVLYRDBLOUYLBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

NBIMBS is a sulfonamide compound that was first synthesized in 2010 by researchers at the University of California, Berkeley. The compound has a molecular weight of 307.45 g/mol and a chemical formula of C15H23NO2S. It is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and chloroform. NBIMBS has been found to exhibit a range of interesting chemical and biological properties, making it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of NBIMBS is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. For example, NBIMBS has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of pH in the body. By inhibiting the activity of this enzyme, NBIMBS may have potential applications in the treatment of diseases such as glaucoma, epilepsy, and osteoporosis.
Biochemical and physiological effects:
Studies have shown that NBIMBS can have a range of biochemical and physiological effects in the body. For example, the compound has been found to have anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, NBIMBS has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBIMBS for lab experiments is its high purity and stability. The compound can be easily synthesized using a simple and efficient method, and it is relatively easy to handle and store. However, one limitation of NBIMBS is that it may not be suitable for all types of experiments, as its chemical and biological properties may vary depending on the specific application.

Future Directions

There are many potential future directions for research on NBIMBS. For example, the compound could be further studied for its potential use as a ligand for metal-catalyzed cross-coupling reactions, as well as for its ability to inhibit the activity of certain enzymes. Additionally, NBIMBS could be studied for its potential applications in the field of medicinal chemistry, particularly for the development of novel drugs for the treatment of various diseases. Overall, NBIMBS is a promising compound that has the potential to contribute to a wide range of scientific research areas.

Synthesis Methods

The synthesis of NBIMBS involves the reaction of 5-isopropyl-2-methylbenzenesulfonyl chloride with sec-butylamine in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields NBIMBS as a white crystalline solid with a high purity.

Scientific Research Applications

NBIMBS has been found to exhibit a range of interesting chemical and biological properties, making it a promising candidate for scientific research. The compound has been studied for its potential use as a ligand for metal-catalyzed cross-coupling reactions, as well as for its ability to inhibit the activity of certain enzymes such as carbonic anhydrase. Additionally, NBIMBS has been found to have potential applications in the field of medicinal chemistry, particularly for the development of novel drugs for the treatment of various diseases.

properties

Product Name

N-(sec-butyl)-5-isopropyl-2-methylbenzenesulfonamide

Molecular Formula

C14H23NO2S

Molecular Weight

269.4 g/mol

IUPAC Name

N-butan-2-yl-2-methyl-5-propan-2-ylbenzenesulfonamide

InChI

InChI=1S/C14H23NO2S/c1-6-12(5)15-18(16,17)14-9-13(10(2)3)8-7-11(14)4/h7-10,12,15H,6H2,1-5H3

InChI Key

VVLYRDBLOUYLBY-UHFFFAOYSA-N

SMILES

CCC(C)NS(=O)(=O)C1=C(C=CC(=C1)C(C)C)C

Canonical SMILES

CCC(C)NS(=O)(=O)C1=C(C=CC(=C1)C(C)C)C

Origin of Product

United States

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